Morpholinophosphonic acid ethyl methyl ester
Overview
Description
BRN 1074445 is a chemical compound with significant interest in various scientific fields
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of BRN 1074445 involves several synthetic routes. One common method includes the reaction of Benzo (B) thiophene with chlorobenzene in the presence of an alkali metal chloride. The reaction is followed by acidification to obtain the target product .
Industrial Production Methods
Industrial production of BRN 1074445 typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its desired form.
Chemical Reactions Analysis
Types of Reactions
BRN 1074445 undergoes various chemical reactions, including:
Oxidation: It can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can convert it into various reduced forms.
Substitution: It can participate in substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Substitution reactions may involve reagents like halogens, acids, or bases.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.
Scientific Research Applications
BRN 1074445 has a wide range of scientific research applications:
Chemistry: It is used as a starting material or intermediate in organic synthesis reactions.
Medicine: Research is ongoing to explore its potential therapeutic uses.
Mechanism of Action
The mechanism of action of BRN 1074445 involves its interaction with specific molecular targets and pathways. It may act by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
BRN 1074445 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:
3-Chlorobenzo (B) thiophene-2-carboxylic acid: Shares structural similarities but differs in its chemical properties and applications.
Benzo (B) thiophene derivatives: These compounds have similar core structures but vary in their functional groups and reactivity.
Properties
CAS No. |
90221-37-7 |
|---|---|
Molecular Formula |
C7H16NO4P |
Molecular Weight |
209.18 g/mol |
IUPAC Name |
4-[ethoxy(methoxy)phosphoryl]morpholine |
InChI |
InChI=1S/C7H16NO4P/c1-3-12-13(9,10-2)8-4-6-11-7-5-8/h3-7H2,1-2H3 |
InChI Key |
XWCAQOXICNQKQM-UHFFFAOYSA-N |
Canonical SMILES |
CCOP(=O)(N1CCOCC1)OC |
Origin of Product |
United States |
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